Cas no 25915-36-0 (2-Hydroxy-5-methylhexanoic acid)

2-Hydroxy-5-methylhexanoic acid structure
25915-36-0 structure
Product Name:2-Hydroxy-5-methylhexanoic acid
CAS No:25915-36-0
MF:C7H14O3
MW:146.184262752533
CID:5785134
PubChem ID:19437215
Update Time:2024-03-01

2-Hydroxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-5-methylhexanoic acid
    • SCHEMBL406554
    • CS-0237492
    • EN300-1843869
    • AKOS006377052
    • Hexanoic acid, 2-hydroxy-5-methyl-
    • 25915-36-0
    • 2-Hydroxy-5-methylhexanoic acid
    • Inchi: 1S/C7H14O3/c1-5(2)3-4-6(8)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)
    • InChI Key: PFEZQIWIVSFGSC-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CCC(C)C

Computed Properties

  • Exact Mass: 146.094294304g/mol
  • Monoisotopic Mass: 146.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.067±0.06 g/cm3(Predicted)
  • Melting Point: 60 °C
  • Boiling Point: 150 °C(Press: 16 Torr)
  • pka: 3.86±0.23(Predicted)

2-Hydroxy-5-methylhexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1843869-0.05g
2-hydroxy-5-methylhexanoic acid
25915-36-0 95%
0.05g
$232.0 2023-09-19
Enamine
EN300-1843869-0.1g
2-hydroxy-5-methylhexanoic acid
25915-36-0 95%
0.1g
$347.0 2023-09-19
Enamine
EN300-1843869-0.25g
2-hydroxy-5-methylhexanoic acid
25915-36-0 95%
0.25g
$494.0 2023-09-19
Enamine
EN300-1843869-0.5g
2-hydroxy-5-methylhexanoic acid
25915-36-0 95%
0.5g
$780.0 2023-09-19
Enamine
EN300-1843869-1.0g
2-hydroxy-5-methylhexanoic acid
25915-36-0 95%
1g
$999.0 2023-06-01
Enamine
EN300-1843869-2.5g
2-hydroxy-5-methylhexanoic acid
25915-36-0 95%
2.5g
$1959.0 2023-09-19
Enamine
EN300-1843869-5.0g
2-hydroxy-5-methylhexanoic acid
25915-36-0 95%
5g
$2900.0 2023-06-01
Enamine
EN300-1843869-10.0g
2-hydroxy-5-methylhexanoic acid
25915-36-0 95%
10g
$4299.0 2023-06-01
Enamine
EN300-1843869-1g
2-hydroxy-5-methylhexanoic acid
25915-36-0 95%
1g
$999.0 2023-09-19
Enamine
EN300-1843869-5g
2-hydroxy-5-methylhexanoic acid
25915-36-0 95%
5g
$2900.0 2023-09-19
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd